Cas no 67200-27-5 (6-ethenyl-2,3-dihydro-1,4-benzodioxine)
6-ethenyl-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties
Names and Identifiers
-
- 6-Vinyl-2,3-dihydrobenzo[b][1,4]dioxine
- 6-ethenyl-2,3-dihydro-1,4-benzodioxine
- 2,3-dihydro-6-vinylbenzo[1,4]dioxin
- 6-vinyl-1,4-benzodioxane
- 6-vinyl-2,3-dihydrobenzo[1,4]dioxine
- 6-vinyl-2,3-dihydro-benzo[1,4]dioxine
- 6-Vinylbenzo-1,4-dioxan
- AK132677
- KB-45960
- RL04556
- SureCN3775431
- DTXSID60458265
- UYDKUTIEPBVQAK-UHFFFAOYSA-N
- J-519005
- EN300-1243648
- SCHEMBL3775431
- AKOS013992628
- 67200-27-5
-
- Inchi: 1S/C10H10O2/c1-2-8-3-4-9-10(7-8)12-6-5-11-9/h2-4,7H,1,5-6H2
- InChI Key: UYDKUTIEPBVQAK-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(C=C)=CC1=2
Computed Properties
- Exact Mass: 162.0681
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
- LogP: 2.10080
6-ethenyl-2,3-dihydro-1,4-benzodioxine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094800-1g |
6-Vinyl-2,3-dihydrobenzo[b][1,4]dioxine |
67200-27-5 | 95% | 1g |
$659.40 | 2023-09-01 | |
| Chemenu | CM153539-1g |
6-vinyl-2,3-dihydrobenzo[b][1,4]dioxine |
67200-27-5 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM153539-1g |
6-vinyl-2,3-dihydrobenzo[b][1,4]dioxine |
67200-27-5 | 95% | 1g |
$729 | 2021-06-09 | |
| Enamine | EN300-1243648-0.05g |
6-ethenyl-2,3-dihydro-1,4-benzodioxine |
67200-27-5 | 0.05g |
$959.0 | 2023-06-08 | ||
| Enamine | EN300-1243648-0.1g |
6-ethenyl-2,3-dihydro-1,4-benzodioxine |
67200-27-5 | 0.1g |
$1005.0 | 2023-06-08 | ||
| Enamine | EN300-1243648-0.25g |
6-ethenyl-2,3-dihydro-1,4-benzodioxine |
67200-27-5 | 0.25g |
$1051.0 | 2023-06-08 | ||
| Enamine | EN300-1243648-0.5g |
6-ethenyl-2,3-dihydro-1,4-benzodioxine |
67200-27-5 | 0.5g |
$1097.0 | 2023-06-08 | ||
| Enamine | EN300-1243648-1.0g |
6-ethenyl-2,3-dihydro-1,4-benzodioxine |
67200-27-5 | 1g |
$1142.0 | 2023-06-08 | ||
| Enamine | EN300-1243648-2.5g |
6-ethenyl-2,3-dihydro-1,4-benzodioxine |
67200-27-5 | 2.5g |
$2240.0 | 2023-06-08 | ||
| Enamine | EN300-1243648-5.0g |
6-ethenyl-2,3-dihydro-1,4-benzodioxine |
67200-27-5 | 5g |
$3313.0 | 2023-06-08 |
6-ethenyl-2,3-dihydro-1,4-benzodioxine Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 6-ethenyl-2,3-dihydro-1,4-benzodioxine
Research Brief on 6-Ethenyl-2,3-dihydro-1,4-benzodioxine (CAS: 67200-27-5): Recent Advances and Applications in Chemical Biology and Medicine
The compound 6-ethenyl-2,3-dihydro-1,4-benzodioxine (CAS: 67200-27-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.
Recent studies have highlighted the versatility of 6-ethenyl-2,3-dihydro-1,4-benzodioxine as a scaffold for designing novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for synthesizing selective serotonin receptor modulators, which show promise in treating neurological disorders such as depression and anxiety. The study utilized advanced computational modeling and in vitro assays to validate the compound's binding affinity and selectivity.
In the realm of oncology, researchers have explored the antitumor potential of derivatives of 6-ethenyl-2,3-dihydro-1,4-benzodioxine. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibit potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. The mechanism of action appears to involve the modulation of key signaling pathways, including PI3K/AKT and MAPK, suggesting a multi-targeted approach to cancer therapy.
The synthetic accessibility of 6-ethenyl-2,3-dihydro-1,4-benzodioxine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact. This advancement is particularly relevant for industrial-scale production, addressing previous challenges in large-scale manufacturing.
From a safety and pharmacokinetics perspective, recent animal studies have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Data presented at the 2023 American Chemical Society National Meeting indicated favorable bioavailability and a manageable toxicity profile, supporting further investigation in clinical settings.
Looking forward, the unique chemical properties of 6-ethenyl-2,3-dihydro-1,4-benzodioxine position it as a promising candidate for developing new classes of therapeutics. Current research efforts are exploring its potential in addressing unmet medical needs, including antimicrobial resistance and neurodegenerative diseases. The compound's versatility as a building block for drug design continues to inspire innovative approaches in medicinal chemistry.
67200-27-5 (6-ethenyl-2,3-dihydro-1,4-benzodioxine) Related Products
- 39557-71-6(18-Vinyl-2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)